Cas no 2680817-55-2 (benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2680817-55-2
• MF: C₁₇H₁₆F₃NO₃
• MW: 339.309055328369
• CID: 5626179
• PubChem ID: 165938801
• Update Time: 2025-06-15

benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680817-55-2
• EN300-28296840
• benzyl N-{2-hydroxy-1-[2-(trifluoromethyl)phenyl]ethyl}carbamate
• benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate

• Inchi： 1S/C17H16F3NO3/c18-17(19,20)14-9-5-4-8-13(14)15(10-22)21-16(23)24-11-12-6-2-1-3-7-12/h1-9,15,22H,10-11H2,(H,21,23)
• InChI Key： XBQCZKIMRZZPPF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CO)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 339.10822786g/mol
• Monoisotopic Mass: 339.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate

Introduction to benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680817-55-2)

benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680817-55-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyl group, a hydroxy group, and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This feature is often exploited in the design of drugs to enhance their pharmacological properties, such as metabolic stability and binding affinity. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding processes in biological systems.

In recent years, benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, bioavailability, and tissue distribution. The benzyl group in this compound can be cleaved by esterases in the body, releasing the active metabolite.

Recent research has also explored the antimicrobial properties of benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate. Studies have shown that this compound exhibits significant activity against various bacterial strains, including those resistant to conventional antibiotics. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes. These findings highlight the potential of this compound as a lead molecule for developing new antimicrobial agents.

Another area of interest is the anti-inflammatory activity of benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate. Inflammation is a complex biological response involving various cellular and molecular processes. Research has demonstrated that this compound can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation. This property makes it a promising candidate for treating inflammatory diseases, such as arthritis and inflammatory bowel disease.

The synthesis of benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate involves several steps, including the formation of the carbamate linkage and the introduction of the trifluoromethyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 2-hydroxy-1-(trifluoromethyl)phenylethylamine with benzyl chloroformate under controlled conditions. The choice of synthetic method can significantly impact the yield and purity of the final product.

In terms of safety and toxicity, benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential side effects.

The future prospects for benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate are promising. Ongoing clinical trials are investigating its efficacy in treating various conditions, including infections and inflammatory disorders. Additionally, efforts are being made to optimize its chemical structure to enhance its therapeutic potential further. Collaborations between academic researchers and pharmaceutical companies are driving these advancements, with the goal of bringing this compound closer to clinical use.

In conclusion, benzyl N-{2-hydroxy-1-2-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680817-55-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for developing new therapeutic agents. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in drug discovery and development.